Cas no 1361534-38-4 (3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361534-38-4
• MF: C₁₃H₈Cl₃N₃
• MW: 312.581719398499
• CID: 4968470
• Update Time: 2025-06-07

3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H8Cl3N3/c14-7-5-8(15)13(9(16)6-7)12-2-1-10(18)11(19-12)3-4-17/h1-2,5-6H,3,18H2
• InChI Key： LWDSTYQYCZPRHZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(=C(CC#N)N=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 3.4
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile

3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361534-38-4): An Overview of Its Structure, Synthesis, and Applications

3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361534-38-4) is a complex organic compound with a unique molecular structure and a wide range of potential applications in the fields of chemistry, biology, and medicine. This compound is characterized by its intricate arrangement of functional groups, including an amino group, a trichlorophenyl substituent, and a pyridine ring with an acetonitrile moiety. The combination of these functional groups imparts specific chemical and biological properties that make it an interesting subject for research and development.

The molecular formula of 3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile is C₁₅H₉Cl₃N₃, and its molecular weight is 340.59 g/mol. The compound's structure can be visualized as a pyridine ring with an amino group at the 3-position and a 2,4,6-trichlorophenyl substituent at the 6-position. The acetonitrile group is attached to the 2-position of the pyridine ring. This arrangement of functional groups contributes to the compound's stability and reactivity in various chemical reactions.

The synthesis of 3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 2-chloroacetonitrile with 2,4,6-trichlorophenylamine followed by amination with ammonia or an amine derivative. The resulting intermediate is then cyclized to form the pyridine ring through a series of reactions such as nucleophilic substitution and elimination.

In recent years, there has been significant interest in the biological activities of 3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile. Studies have shown that this compound exhibits potent anti-inflammatory and antitumor properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile can inhibit the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. Additionally, preclinical studies have indicated that this compound can induce apoptosis in cancer cells by disrupting cell cycle progression and activating pro-apoptotic pathways.

The potential applications of 3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile extend beyond its anti-inflammatory and antitumor properties. Researchers are also exploring its use as a lead compound for developing new drugs targeting neurological disorders. For example, studies have shown that this compound can modulate the activity of certain neurotransmitter receptors in the brain, which may have therapeutic implications for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, 3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile has been investigated for its potential as a ligand in coordination chemistry. The presence of multiple donor atoms (nitrogen from the amino group and pyridine ring) makes it suitable for forming stable complexes with various metal ions. These complexes have been studied for their catalytic properties in organic synthesis and their potential use in materials science applications such as sensors and catalysts.

The safety profile of 3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile is an important consideration for its practical applications. While it is not classified as a hazardous material or controlled substance, proper handling and storage procedures should be followed to ensure workplace safety. Toxicological studies have shown that this compound has low acute toxicity but may cause irritation to the skin and eyes upon contact. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, 3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361534-38-4) is a versatile organic compound with a rich array of potential applications in chemistry, biology, and medicine. Its unique molecular structure confers specific chemical and biological properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in various scientific disciplines.